Cas no 36081-67-1 (Ethanedione, (2-bromophenyl)phenyl-)

• Product Name: Ethanedione, (2-bromophenyl)phenyl-
• CAS No: 36081-67-1
• MF: C₁₄H₉BrO₂
• MW: 289.124063253403
• CID: 1474341
• PubChem ID: 15697902
• Update Time: 2025-04-20

Ethanedione, (2-bromophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, (2-bromophenyl)phenyl-
• 1-(2-bromophenyl)-2-phenyl-1,2-Ethanedione
• 1-(2-bromophenyl)-2-phenylethane-1,2-dione
• 36081-67-1
• DTXSID101268246
• SCHEMBL738088
• DA-31449

• Inchi： 1S/C14H9BrO2/c15-12-9-5-4-8-11(12)14(17)13(16)10-6-2-1-3-7-10/h1-9H
• InChI Key： NOSQWCPYBRVJGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 287.97857
• Monoisotopic Mass: 287.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14